Cas no 2228177-01-1 (2-amino-3-(3-bromo-5-nitrophenyl)-2-methylpropan-1-ol)

• Product Name: 2-amino-3-(3-bromo-5-nitrophenyl)-2-methylpropan-1-ol
• CAS No: 2228177-01-1
• MF: C₁₀H₁₃BrN₂O₃
• MW: 289.125821828842
• CID: 6220980
• PubChem ID: 165645428
• Update Time: 2025-11-06

2-amino-3-(3-bromo-5-nitrophenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(3-bromo-5-nitrophenyl)-2-methylpropan-1-ol
• 2228177-01-1
• EN300-1906141

• Inchi： 1S/C10H13BrN2O3/c1-10(12,6-14)5-7-2-8(11)4-9(3-7)13(15)16/h2-4,14H,5-6,12H2,1H3
• InChI Key： VBDNIHVHUZIAIR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)CC(C)(CO)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 288.01095g/mol
• Monoisotopic Mass: 288.01095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 92.1Ų

Additional information on 2-amino-3-(3-bromo-5-nitrophenyl)-2-methylpropan-1-ol

2-Amino-3-(3-Bromo-5-Nitrophenyl)-2-Methylpropan-1-Ol: A Comprehensive Overview

2-Amino-3-(3-Bromo-5-Nitrophenyl)-2-Methylpropan-1-Ol is a complex organic compound with the CAS number 2228177-01-1. This compound is characterized by its unique structure, which includes an amino group, a bromo-substituted nitrophenyl ring, and a methyl group attached to a propanol backbone. The compound's structure makes it highly versatile, with potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science.

The synthesis of 2-amino-3-(3-bromo-5-nitrophenyl)-2-methylpropan-1-ol involves multiple steps, including nucleophilic substitution and oxidation reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. Researchers have explored the use of transition metal catalysts to enhance reaction yields and reduce byproduct formation, making the synthesis process more sustainable.

One of the most promising applications of 2-amino-3-(3-bromo-5-nitrophenyl)-2-methylpropan-1-ol is in drug discovery. The compound's structural features make it an ideal candidate for targeting specific biological pathways. For instance, studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties, which could be harnessed for developing novel therapeutic agents. Additionally, its ability to act as a precursor for more complex molecules makes it a valuable intermediate in organic synthesis.

In the field of materials science, 2-amino-3-(3-bromo-5-nitrophenyl)-2-methylpropan-1-ol has been investigated for its potential as a building block in the creation of advanced polymers and coatings. Its functional groups allow for easy modification and cross-linking, enabling the development of materials with tailored properties such as improved durability and resistance to environmental factors.

Recent research has also focused on the environmental impact of this compound. Studies have demonstrated that 2-amino-3-(3-bromo-5-nitrophenyl)-2-methylpropan-1-ol can undergo biodegradation under specific conditions, reducing its persistence in the environment. This finding is significant for industries looking to adopt greener chemical practices and minimize their ecological footprint.

In conclusion, 2-amino-3-(3-bromo-5-nitrophenyl)-2-methylpropan-1-Ol (CAS No: 222817701) is a multifaceted compound with a wide range of potential applications. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in various scientific domains. As research continues to uncover new properties and uses for this compound, its role in advancing technology and medicine is expected to grow significantly.